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For Researchers, Scientists, and Drug Development Professionals

Abstract
(4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid, a specialized arylboronic acid, has

emerged as a pivotal building block in contemporary organic synthesis. Its unique substitution

pattern—featuring an ortho-methoxy group and a para-diethylcarbamoyl moiety—imparts

distinct reactivity and functionality, making it an invaluable tool for constructing complex

molecular architectures. This guide provides an in-depth analysis of its properties, core

applications in palladium-catalyzed cross-coupling reactions, and detailed protocols tailored for

synthetic chemists in the pharmaceutical and materials science sectors.

Introduction: Structural Significance and
Physicochemical Properties
Organoboron compounds are fundamental reagents in synthetic chemistry due to their versatile

reactivity, stability, and generally low toxicity.[1] Among these, (4-(Diethylcarbamoyl)-2-
methoxyphenyl)boronic acid (CAS No. 913835-34-4) is a highly functionalized reagent

designed for targeted synthetic applications.

Structural Analysis: The strategic placement of its functional groups is key to its utility:
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Boronic Acid Moiety [-B(OH)₂]: The reactive center for palladium-catalyzed cross-coupling

reactions, most notably the Suzuki-Miyaura reaction.

Ortho-Methoxy Group (-OCH₃): This electron-donating group can influence the electronic

properties of the phenyl ring. More importantly, its position can promote a "chelation effect,"

where the oxygen atom coordinates to the palladium center during the catalytic cycle. This

coordination can alter the geometry of the transition state, potentially influencing reaction

selectivity and efficiency.[2][3]

Para-Diethylcarbamoyl Group [-C(O)N(C₂H₅)₂]: This robust amide group serves as an

electron-withdrawing feature and a key structural motif. It enhances the compound's utility in

medicinal chemistry, where the amide bond is a common pharmacophore. The diethyl

substitution increases lipophilicity, a property often tuned in drug candidates.[4]

Physicochemical Data Summary:

Property Value

CAS Number 913835-34-4

Molecular Formula C₁₂H₁₈BNO₄

Molecular Weight 251.09 g/mol

Appearance Typically an off-white to white solid

Solubility
Soluble in organic solvents like Dioxane, THF,

DMF

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between

organoboron compounds and organic halides or triflates.[5] (4-(Diethylcarbamoyl)-2-
methoxyphenyl)boronic acid is an exemplary coupling partner for introducing its substituted

phenyl ring into target molecules.

Mechanistic Rationale
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The reaction proceeds via a catalytic cycle involving a palladium complex. The presence of a

base is crucial, as it activates the boronic acid to form a more nucleophilic boronate species

([ArB(OH)₃]⁻), which is essential for the key transmetalation step.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/pdf/Effect_of_pH_on_the_stability_and_reactivity_of_aryl_boronic_acids.pdf
https://macmillan.princeton.edu/wp-content/uploads/NCG-B-alkylSuzuki.pdf
https://www.benchchem.com/product/b1418417?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6142784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6142784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6142784/
https://www.beilstein-journals.org/bjoc/articles/14/214
https://www.beilstein-journals.org/bjoc/articles/14/214
https://www.beilstein-journals.org/bjoc/articles/14/214
https://www.benchchem.com/es/product/b1418417
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.benchchem.com/pdf/Effect_of_pH_on_the_stability_and_reactivity_of_aryl_boronic_acids.pdf
https://macmillan.princeton.edu/wp-content/uploads/NCG-B-alkylSuzuki.pdf
https://www.benchchem.com/product/b1418417#use-of-4-diethylcarbamoyl-2-methoxyphenyl-boronic-acid-in-organic-synthesis
https://www.benchchem.com/product/b1418417#use-of-4-diethylcarbamoyl-2-methoxyphenyl-boronic-acid-in-organic-synthesis
https://www.benchchem.com/product/b1418417#use-of-4-diethylcarbamoyl-2-methoxyphenyl-boronic-acid-in-organic-synthesis
https://www.benchchem.com/product/b1418417#use-of-4-diethylcarbamoyl-2-methoxyphenyl-boronic-acid-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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